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Introduction

Tazobactam is a crucial B-lactamase inhibitor that, when used in combination with (3-lactam
antibiotics, restores or expands their spectrum of activity against bacteria that have acquired
resistance through the production of B-lactamase enzymes.[1][2][3][4] This synergistic
relationship is vital in combating infections caused by many Gram-positive, Gram-negative, and
anaerobic bacteria.[5][6] The checkerboard assay is a widely adopted in vitro method to
guantitatively assess the interaction between two antimicrobial agents, providing valuable data
on whether their combined effect is synergistic, additive, indifferent, or antagonistic.[7][8]

This document provides a detailed protocol for performing a checkerboard assay to evaluate
the synergy between tazobactam and a partner antibiotic.

Mechanism of Synergy

Tazobactam's primary role is not to act as an antibiotic itself but to protect its partner antibiotic
from degradation.[4][9] Many bacteria produce B-lactamase enzymes that hydrolyze the 3-
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lactam ring of antibiotics like penicillins and cephalosporins, rendering them inactive.[1]
Tazobactam acts as a "suicide" inhibitor, irreversibly binding to these B-lactamase enzymes
and neutralizing them.[1][4] This allows the partner B-lactam antibiotic to reach its target, the
penicillin-binding proteins (PBPSs) in the bacterial cell wall, and inhibit peptidoglycan synthesis,
leading to cell lysis and death.[1][9][10]
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Caption: Mechanism of Tazobactam Synergy.

Experimental Protocol

This protocol outlines the steps for a checkerboard synergy test using a 96-well microtiter plate.
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Materials

o Tazobactam sodium (analytical grade)

» Partner B-lactam antibiotic (e.g., Piperacillin)

» Bacterial strain to be tested

o Cation-adjusted Mueller-Hinton Broth (CAMHB)
o Sterile 96-well microtiter plates

o Sterile reagent reservoirs

e Multichannel pipette

» Single-channel pipettes

e Spectrophotometer or plate reader

e 0.5 McFarland turbidity standard

o Sterile saline or phosphate-buffered saline (PBS)

e Incubator (35-37°C)

Method

o Preparation of Antibiotic Stock Solutions:

o Prepare stock solutions of tazobactam and the partner antibiotic in a suitable solvent
(e.g., sterile distilled water or as recommended by the manufacturer) at a high
concentration (e.g., 1024 pug/mL).

o Filter-sterilize the stock solutions.

e Determination of Minimum Inhibitory Concentration (MIC):
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o Before performing the checkerboard assay, determine the MIC of each drug individually
against the test organism using the broth microdilution method according to CLSI
guidelines. This will inform the concentration range to be used in the checkerboard plate.

e Checkerboard Plate Setup:

o The checkerboard assay is set up in a 96-well plate to test various combinations of the two
drugs.[7]

o Drug A (e.qg., Piperacillin): Two-fold serial dilutions are made horizontally across the plate
(e.g., columns 1-10).

o Drug B (Tazobactam): Two-fold serial dilutions are made vertically down the plate (e.g.,
rows A-G).

o Atypical setup involves adding 50 pL of CAMHB to each well of the microtiter plate.

o Prepare intermediate dilutions of each antibiotic at four times the final desired
concentration.

o Add 50 pL of the appropriate concentration of Drug A to the wells in each column.

o Add 50 pL of the appropriate concentration of Drug B to the wells in each row.

o The final volume in each well before adding the inoculum will be 100 pL.

o Include control wells:

Row H: Serial dilutions of Drug A only.

Column 11: Serial dilutions of Drug B only.

Column 12, Row H: Growth control (no antibiotic).

A well with only broth for sterility control.

o Preparation of Bacterial Inoculum:
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o From a fresh culture plate (18-24 hours growth), select several colonies and suspend
them in sterile saline or PBS.

o Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately
1.5 x 108 CFU/mL).

o Dilute this suspension in CAMHB to achieve a final inoculum concentration of
approximately 5 x 10> CFU/mL in each well of the microtiter plate.

e |noculation and Incubation:

o Add 100 pL of the prepared bacterial inoculum to each well (except the sterility control
well). The final volume in each well will be 200 pL.

o Seal the plate and incubate at 35-37°C for 18-24 hours.
e Reading the Results:

o After incubation, visually inspect the plates for turbidity or use a plate reader to measure
the optical density (e.g., at 600 nm).

o The MIC is defined as the lowest concentration of the antibiotic(s) that completely inhibits
visible growth.
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Caption: Checkerboard Assay Experimental Workflow.

Data Presentation and Analysis

The interaction between tazobactam and the partner antibiotic is quantified by calculating the
Fractional Inhibitory Concentration (FIC) index.[11][12]
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Calculation of the FIC Index

The FIC index (ZFIC) is calculated for each well that shows no growth using the following

formulas:

e FIC of Drug A (FICA) = (MIC of Drug A in combination) / (MIC of Drug A alone)
e FIC of Drug B (FICB) = (MIC of Drug B in combination) / (MIC of Drug B alone)
« FIC Index (ZFIC) = FICA + FICB

The ZFIC value that is typically reported is the lowest ZFIC value obtained from all the isoboles

of no growth.

Interpretation of Results

The calculated ZFIC value is used to classify the interaction between the two agents.[13]

2FIC Index Interpretation
<05 Synergy
>05t0<1.0 Additive
>10to<4.0 Indifference
>4.0 Antagonism

Table 1: Interpretation of the Fractional Inhibitory Concentration (FIC) Index.

Example Data Table

The results of a checkerboard assay can be summarized in a table showing the concentrations
of each drug and the resulting growth or inhibition.
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Table 2: Example of a Checkerboard Assay Result Plate. '+' indicates growth, '-' indicates no
growth. The MIC of piperacillin alone is 2 pg/mL, and the MIC of tazobactam alone is >8
png/mL (as it has minimal intrinsic antibacterial activity). The lowest inhibitory combination might
be 2 pg/mL of piperacillin with 0.5 pg/mL of tazobactam, or 4 ug/mL of piperacillin with 1 pg/mL
tazobactam, etc. The FIC index would be calculated for each non-growth well to determine the
level of synergy.

Conclusion

The checkerboard assay is a robust method for quantifying the synergistic interaction between
tazobactam and (-lactam antibiotics. This protocol provides a detailed framework for
researchers to assess the potential of such combinations in overcoming bacterial resistance,
guiding further research and development of effective antimicrobial therapies. Accurate
performance and interpretation of this assay are critical for understanding the complex interplay
between antimicrobial agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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